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Compound of Interest

Compound Name: Isovaline

Cat. No.: B112821 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Isovaline, a non-proteinogenic amino acid. Adherence to these

procedures is critical for minimizing risks and ensuring the integrity of your work.

Personal Protective Equipment (PPE)
When handling Isovaline, a comprehensive approach to personal protection is necessary. The

following table summarizes the required PPE.
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PPE Category Item Standard Purpose

Eye Protection

Safety glasses with

side shields or

goggles

European standard -

EN 166

To prevent eye

contact with Isovaline

powder.[1]

Hand Protection Protective gloves EN 374

To prevent skin

contact. Nitrile rubber,

neoprene, natural

rubber, or PVC gloves

are recommended.[1]

Body Protection Lab coat ---

To prevent

contamination of

personal clothing and

skin.

Respiratory Protection Not normally required ---

Engineering controls

should be sufficient. If

dust is generated, use

a NIOSH-approved

respirator.

Quantitative Data Summary
Property Value

Molecular Formula C5H11NO2

Molecular Weight 117.15 g/mol [2]

Appearance White to off-white solid/powder[3]

Melting Point 276 - 278 °C / 528.8 - 532.4 °F[4]

Operational Plan for Handling Isovaline
A systematic approach to handling Isovaline from receipt to disposal is crucial for safety and

efficiency.
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1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Recommended storage temperatures are -20°C for long-term (3 years) and 4°C for short-

term (2 years) storage of the powder.[3]

2. Preparation and Handling:

Always handle Isovaline within a well-ventilated area or a chemical fume hood to minimize

inhalation of dust.

Before handling, ensure all required PPE is correctly worn.

Avoid direct contact with skin and eyes.[4]

Do not eat, drink, or smoke in the handling area.[1]

3. In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least

15 minutes. Seek medical attention.[1][4]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Seek medical attention if symptoms occur.[1][4]

Inhalation: Move the person to fresh air. If symptoms occur, seek medical attention.[1][4]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical

attention if symptoms occur.[1][4]

4. Spill Management:

For small spills, sweep up the solid material and place it into a suitable, labeled container for

disposal.[4]

Avoid generating dust during cleanup.
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Ensure the spill area is thoroughly cleaned with an appropriate solvent or detergent and

water.

Disposal Plan
Proper disposal of Isovaline and contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Solid Waste: Collect dry, uncontaminated Isovaline powder in a clearly labeled, sealed

container designated for chemical waste.

Contaminated Materials: Any materials that have come into contact with Isovaline, such as

weighing paper, gloves, and wipes, should be collected in a separate, clearly labeled

container for chemical waste.

Liquid Waste: If Isovaline is dissolved in a solvent, the solution must be treated as chemical

waste. Collect it in a sealed, labeled, and appropriate waste container. Do not mix with other

incompatible waste streams.

2. Final Disposal:

All waste containers must be clearly labeled with the chemical name "Isovaline Waste" and

any other required hazard information.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal contractor.

Never dispose of Isovaline down the drain or in the regular trash.[4]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Isovaline.
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Safe Isovaline Handling Workflow
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Caption: Logical workflow for the safe handling of Isovaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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